Cas no 55095-27-7 (Bis(4-fluorophenyl)methanamine)

Bis(4-fluorophenyl)methanamine is an organic compound featuring a central methanamine group linked to two 4-fluorophenyl rings. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can improve bioavailability in drug development. Its rigid aromatic framework also facilitates its use in the design of ligands for catalytic or receptor-binding applications. The compound is typically handled under controlled conditions due to its amine functionality, which may require protection in synthetic routes. Its purity and well-defined structure make it suitable for research and industrial applications requiring precise molecular architecture.

Bis(4-fluorophenyl)methanamine structure

55095-27-7 structure

Product Name:Bis(4-fluorophenyl)methanamine

CAS No:55095-27-7

MF:C₁₃H₁₁F₂N

MW:219.22995018959

CID:352849

PubChem ID:10955039

Update Time:2025-10-06

Bis(4-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

- Bis(4-fluorophenyl)methanamine
- Benzenemethanamine, 4-fluoro-a-(4-fluorophenyl)-
- bis[(4-fluorophenyl)methyl]amine
- MFCD03076836
- [bis(4-fluorophenyl)methyl]amine
- 1,1-bis(4-fluorophenyl)methanamine
- DTXSID201252426
- BS-14063
- SB79060
- 1,1-Bis(4-fluorophenyl)methaneamine
- Q27451516
- 55095-27-7
- EN300-54918
- SCHEMBL933502
- 4-fluoro-alpha-(4-fluorophenyl)benzenemethanamine
- bis(4-fluorophenyl)methyl amine
- 1,1-bis(4-fluorophenyl) methaneamine
- AKOS000169504
- 4,4'-difluoro-benzhydrylamine
- 4,4'-di-fluorobenzhydrylamine
- WRKGTUUHIURRMW-UHFFFAOYSA-N
- 4,4'-difluorobenzhydrylamine
- AM-814/41092185
- bis(4-fluorophenyl)methylamine
- G21253
- 4-Fluoro-I+/--(4-fluorophenyl)benzenemethanamine
- Inchi： 1S/C13H11F2N/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8,13H,16H2
- InChI Key： WRKGTUUHIURRMW-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N

Computed Properties

Exact Mass: 219.08595568g/mol
Monoisotopic Mass: 219.08595568g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 314.1±27.0 °C at 760 mmHg
Flash Point: 143.7±23.7 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

Bis(4-fluorophenyl)methanamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Bis(4-fluorophenyl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-54918-0.05g	bis(4-fluorophenyl)methanamine	55095-27-7	95%	0.05g	$64.0	2023-02-10
Enamine	EN300-54918-0.1g	bis(4-fluorophenyl)methanamine	55095-27-7	95%	0.1g	$83.0	2023-02-10
Enamine	EN300-54918-0.25g	bis(4-fluorophenyl)methanamine	55095-27-7	95%	0.25g	$116.0	2023-02-10
Enamine	EN300-54918-0.5g	bis(4-fluorophenyl)methanamine	55095-27-7	95%	0.5g	$218.0	2023-02-10
Enamine	EN300-54918-1.0g	bis(4-fluorophenyl)methanamine	55095-27-7	95%	1.0g	$314.0	2023-02-10
Enamine	EN300-54918-2.5g	bis(4-fluorophenyl)methanamine	55095-27-7	95%	2.5g	$614.0	2023-02-10
Enamine	EN300-54918-5.0g	bis(4-fluorophenyl)methanamine	55095-27-7	95%	5.0g	$908.0	2023-02-10
Enamine	EN300-54918-10.0g	bis(4-fluorophenyl)methanamine	55095-27-7	95%	10.0g	$1346.0	2023-02-10
A2B Chem LLC	AG38981-2.5g	Bis(4-fluorophenyl)methanamine	55095-27-7	95%	2.5g	$682.00	2024-04-19
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